Cas no 714247-44-6 (6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine)

• Product Name: 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine
• CAS No: 714247-44-6
• MF: C₁₅H₂₆N₆O₃
• MW: 338.405342578888
• CID: 5476148
• Update Time: 2025-05-22

6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dimethylmorpholin-4-yl)-N~2~-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 6-(2,6-dimethyl-4-morpholinyl)-N2-(3-methylbutyl)-5-nitro-
• 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine

• Inchi： 1S/C15H26N6O3/c1-9(2)5-6-17-15-18-13(16)12(21(22)23)14(19-15)20-7-10(3)24-11(4)8-20/h9-11H,5-8H2,1-4H3,(H3,16,17,18,19)
• InChI Key： HPNFFOPOTJQYMI-UHFFFAOYSA-N
• SMILES： C1(NCCC(C)C)=NC(N2CC(C)OC(C)C2)=C([N+]([O-])=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine

Research Brief on 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine (CAS: 714247-44-6)

The compound 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine (CAS: 714247-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and morpholine substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound in drug discovery programs.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation is its role as a selective inhibitor of specific protein kinases, which are critical targets in oncology and inflammatory diseases. The presence of the nitro group and the dimethylmorpholine moiety appears to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase active site, providing insights for structure-activity relationship (SAR) optimization.

Another notable development is the compound's application in combination therapies. Preliminary data from in vivo models suggest that when co-administered with standard chemotherapeutic agents, this compound enhances tumor regression rates while minimizing off-target effects. These findings highlight its potential as an adjunct therapy in cancer treatment regimens.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 714247-44-6. A 2024 patent application describes a novel, high-yield synthetic route that reduces the number of steps and improves overall purity. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability and oral bioavailability are currently being addressed through medicinal chemistry approaches. Several analogs have been synthesized and are undergoing evaluation to improve these pharmacokinetic properties while maintaining the desired biological activity.

In conclusion, 6-(2,6-dimethylmorpholin-4-yl)-N2-(3-methylbutyl)-5-nitropyrimidine-2,4-diamine represents a compelling case study in modern drug discovery. Its unique structural features and promising biological profile make it a valuable subject for ongoing research. Future directions will likely focus on advancing the most promising derivatives through the drug development pipeline while continuing to explore its full therapeutic potential.